2,4,6,8-tetrakis(4-fluorophenyl)-3,7-diazabicyclo[3.3.1]nonan-9-one

• IUPAC Name: 2,4,6,8-tetrakis(4-fluorophenyl)-3,7-diazabicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C31H24F4N2O/c32-21-9-1-17(2-10-21)27-25-28(18-3-11-22(33)12-4-18)37-30(20-7-15-24(35)16-8-20)26(31(25)38)29(36-27)19-5-13-23(34)14-6-19/h1-16,25-30,36-37H
• InChI Key: CDHIFGHNXCWGNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2C3C(NC(C(C3=O)C(N2)C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)C6=CC=C(C=C6)F)F
• Molecular Formula: C31H24F4N2O
• Molecular Weight: 516.5 g/mol

Description

2,4,6,8-tetrakis(4-fluorophenyl)-3,7-diazabicyclo[3.3.1]nonan-9-one, commonly known as TFDNA, is a cyclic compound that has been extensively studied for its potential applications in scientific research. This compound has unique properties that make it an ideal candidate for various laboratory experiments.

Mechanism of Action

TFDNA exerts its effects through the inhibition of enzymes that are involved in various cellular processes. The exact mechanism of action of TFDNA is not fully understood, but it is believed to bind to the active site of target enzymes and prevent their activity. This inhibition can lead to a variety of downstream effects, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
TFDNA has been shown to have a variety of biochemical and physiological effects, depending on the specific enzyme being targeted. For example, TFDNA has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. This inhibition can lead to changes in gene expression, cell proliferation, and apoptosis. TFDNA has also been shown to inhibit the activity of certain proteases, which are involved in protein degradation pathways. This inhibition can lead to changes in protein turnover and cellular homeostasis.

Advantages and Limitations for Lab Experiments

TFDNA has several advantages for use in laboratory experiments. It is a highly specific inhibitor of certain enzymes, making it a valuable tool for studying enzyme function. TFDNA is also stable and easy to handle, making it a convenient reagent for laboratory experiments. However, TFDNA does have some limitations. It may not be effective against all enzymes, and its effects may be influenced by factors such as pH and temperature. Additionally, TFDNA may have off-target effects on other cellular processes, which could complicate data interpretation.

Future Directions

TFDNA has several potential future directions for scientific research. One area of interest is the development of TFDNA-based drugs for the treatment of various diseases. TFDNA has been shown to have potent inhibitory effects on certain enzymes that are involved in disease processes, making it a promising candidate for drug development. Another area of interest is the use of TFDNA as a chemical probe to study the function of specific enzymes and proteins in cells. TFDNA can be used to selectively inhibit the activity of target enzymes, allowing researchers to study their downstream effects. Finally, TFDNA may have applications in synthetic biology, where it could be used to control the activity of specific enzymes in engineered cells.

Synthesis Methods

TFDNA can be synthesized through a multi-step process that involves the reaction of 4-fluorobenzaldehyde with ethylenediamine, followed by the reaction of the resulting product with 1,3-dibromopropane. The final compound is obtained through a cyclization reaction. This synthesis method has been optimized to produce high yields of TFDNA with excellent purity.

Scientific Research Applications

TFDNA has been used in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. This compound has been shown to have potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. TFDNA has also been used as a chemical probe to study the function of specific enzymes and proteins in cells.